N-(2-chlorophenyl)-4-(3,4-dimethoxyphenyl)-1,3-thiazol-2-amine

• IUPAC Name: N-(2-chlorophenyl)-4-(3,4-dimethoxyphenyl)-1,3-thiazol-2-amine
• InChI: InChI=1S/C17H15ClN2O2S/c1-21-15-8-7-11(9-16(15)22-2)14-10-23-17(20-14)19-13-6-4-3-5-12(13)18/h3-10H,1-2H3,(H,19,20)
• InChI Key: MSPJVZOCMVYHGC-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)C2=CSC(=N2)NC3=CC=CC=C3Cl)OC
• Molecular Formula: C17H15ClN2O2S
• Molecular Weight: 346.8 g/mol

Description

N-(2-chlorophenyl)-4-(3,4-dimethoxyphenyl)-1,3-thiazol-2-amine, also known as CDMT, is a chemical compound that has been studied extensively in scientific research. This compound belongs to the thiazole class of compounds and has shown potential for use in various applications, including medicinal chemistry and drug discovery.

Mechanism of Action

The mechanism of action of N-(2-chlorophenyl)-4-(3,4-dimethoxyphenyl)-1,3-thiazol-2-amine is not fully understood, but it is believed to work by inhibiting the growth and proliferation of cancer cells. Additionally, N-(2-chlorophenyl)-4-(3,4-dimethoxyphenyl)-1,3-thiazol-2-amine has been shown to induce apoptosis, or programmed cell death, in cancer cells.
Biochemical and Physiological Effects:
N-(2-chlorophenyl)-4-(3,4-dimethoxyphenyl)-1,3-thiazol-2-amine has been shown to have several biochemical and physiological effects, including inhibiting the activity of certain enzymes and reducing the production of reactive oxygen species. Additionally, N-(2-chlorophenyl)-4-(3,4-dimethoxyphenyl)-1,3-thiazol-2-amine has been shown to have anti-inflammatory properties.

Advantages and Limitations for Lab Experiments

One advantage of using N-(2-chlorophenyl)-4-(3,4-dimethoxyphenyl)-1,3-thiazol-2-amine in lab experiments is that it has shown promising activity against cancer cells and may have potential for use in cancer treatment. However, one limitation of using N-(2-chlorophenyl)-4-(3,4-dimethoxyphenyl)-1,3-thiazol-2-amine is that its mechanism of action is not fully understood, which may make it difficult to optimize its use in drug development.

Future Directions

There are several potential future directions for research on N-(2-chlorophenyl)-4-(3,4-dimethoxyphenyl)-1,3-thiazol-2-amine. One area of interest is further exploring its potential as an antifungal agent. Additionally, researchers may continue to investigate its potential for use in cancer treatment and explore its mechanism of action in more detail. Finally, researchers may also investigate the potential use of N-(2-chlorophenyl)-4-(3,4-dimethoxyphenyl)-1,3-thiazol-2-amine in other applications, such as in the treatment of inflammation or other diseases.

Synthesis Methods

The synthesis of N-(2-chlorophenyl)-4-(3,4-dimethoxyphenyl)-1,3-thiazol-2-amine involves several steps, including the reaction of 2-chlorobenzaldehyde with 3,4-dimethoxyphenyl acetic acid to form an intermediate product. This intermediate is then reacted with thiosemicarbazide to yield the final product, N-(2-chlorophenyl)-4-(3,4-dimethoxyphenyl)-1,3-thiazol-2-amine.

Scientific Research Applications

N-(2-chlorophenyl)-4-(3,4-dimethoxyphenyl)-1,3-thiazol-2-amine has been studied extensively for its potential use in medicinal chemistry and drug discovery. It has been shown to have activity against various types of cancer cells, including breast, lung, and colon cancer cells. Additionally, N-(2-chlorophenyl)-4-(3,4-dimethoxyphenyl)-1,3-thiazol-2-amine has been studied for its potential use as an antifungal agent.